ethyl 4-({[5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C23H26N2O5/c1-3-13-30-20-11-9-19(10-12-20)25-15-17(14-21(25)26)22(27)24-18-7-5-16(6-8-18)23(28)29-4-2/h5-12,17H,3-4,13-15H2,1-2H3,(H,24,27)
• InChI Key: UJNQBMMXWWJWBR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=C(C=C3)C(=O)OCC
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

Ethyl 4-({[5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]carbonyl}amino)benzoate, commonly known as EPPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. EPPB belongs to the class of pyrrolidine-5-carboxamides and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of EPPB involves its ability to bind to specific sites on proteins and disrupt their interactions. EPPB has been shown to bind to the basic helix-loop-helix (bHLH) domain of c-Myc and prevent it from binding to Max. This results in the inhibition of c-Myc-mediated transcriptional activity, which is a hallmark of many cancers.
Biochemical and Physiological Effects
EPPB has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit c-Myc-mediated transcription, EPPB has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. EPPB has also been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using EPPB in lab experiments is its specificity for the c-Myc/Max interaction. This allows researchers to selectively disrupt this interaction without affecting other protein-protein interactions. However, one limitation of using EPPB is its relatively low potency, which may require high concentrations to achieve the desired effect.

Future Directions

There are several potential future directions for research on EPPB. One area of interest is the development of more potent analogs that can achieve the desired effect at lower concentrations. Another area of interest is the investigation of EPPB's potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of EPPB and its effects on other cellular processes.

Scientific Research Applications

EPPB has been studied for its potential use in various scientific research applications. One of the primary areas of interest is its use as a tool for investigating the role of protein-protein interactions in biological systems. EPPB has been shown to inhibit the interaction between the oncogenic transcription factor c-Myc and its binding partner Max, which has potential implications for cancer therapy.